N-(2-methoxyphenyl)-2-methyl-3-phenylacrylamide

• IUPAC Name: (E)-N-(2-methoxyphenyl)-2-methyl-3-phenylprop-2-enamide
• InChI: InChI=1S/C17H17NO2/c1-13(12-14-8-4-3-5-9-14)17(19)18-15-10-6-7-11-16(15)20-2/h3-12H,1-2H3,(H,18,19)/b13-12+
• InChI Key: ODXOTQBSTGXYIQ-OUKQBFOZSA-N
• Canonical SMILES: CC(=CC1=CC=CC=C1)C(=O)NC2=CC=CC=C2OC
• Isomeric SMILES: C/C(=C\C1=CC=CC=C1)/C(=O)NC2=CC=CC=C2OC
• Molecular Formula: C17H17NO2
• Molecular Weight: 267.32 g/mol

Description

N-(2-methoxyphenyl)-2-methyl-3-phenylacrylamide, also known as MPAA, is a chemical compound that has gained significant attention in the scientific community due to its potential in various applications. MPAA is a type of acrylamide derivative that exhibits unique properties, making it an attractive candidate for use in various fields, including pharmaceuticals, materials science, and biochemistry.

Mechanism of Action

The mechanism of action of N-(2-methoxyphenyl)-2-methyl-3-phenylacrylamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. N-(2-methoxyphenyl)-2-methyl-3-phenylacrylamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. N-(2-methoxyphenyl)-2-methyl-3-phenylacrylamide has also been shown to inhibit the activity of histone deacetylases (HDACs), which play a role in gene expression regulation.
Biochemical and Physiological Effects:
N-(2-methoxyphenyl)-2-methyl-3-phenylacrylamide has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that N-(2-methoxyphenyl)-2-methyl-3-phenylacrylamide can induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and reduce oxidative stress. N-(2-methoxyphenyl)-2-methyl-3-phenylacrylamide has also been shown to improve cognitive function and reduce inflammation in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-(2-methoxyphenyl)-2-methyl-3-phenylacrylamide has several advantages and limitations for use in lab experiments. One advantage is its low toxicity, making it a safer alternative to other compounds. N-(2-methoxyphenyl)-2-methyl-3-phenylacrylamide is also relatively easy to synthesize, making it readily available for use in experiments. However, N-(2-methoxyphenyl)-2-methyl-3-phenylacrylamide has limited solubility in water, which can make it difficult to use in certain experiments. N-(2-methoxyphenyl)-2-methyl-3-phenylacrylamide also has a short half-life, which can limit its effectiveness in some applications.

Future Directions

There are several future directions for research on N-(2-methoxyphenyl)-2-methyl-3-phenylacrylamide. One potential area of research is the development of N-(2-methoxyphenyl)-2-methyl-3-phenylacrylamide-based drugs for the treatment of various diseases. Another area of research is the development of new synthesis methods to improve the yield and purity of N-(2-methoxyphenyl)-2-methyl-3-phenylacrylamide. Additionally, further studies are needed to fully understand the mechanism of action of N-(2-methoxyphenyl)-2-methyl-3-phenylacrylamide and its potential applications in various fields.

Scientific Research Applications

N-(2-methoxyphenyl)-2-methyl-3-phenylacrylamide has been extensively studied for its potential applications in various fields. In the pharmaceutical industry, N-(2-methoxyphenyl)-2-methyl-3-phenylacrylamide has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. N-(2-methoxyphenyl)-2-methyl-3-phenylacrylamide has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties, making it an attractive candidate for drug development.